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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethan(ol-d)

CAS No.: 37421-08-2

Cat. No.: B1596986

Get Quote

Technical Guide & Safety Data Sheet: 2-(2-
Ethoxyethoxy)ethanol-d
Isotopologue Specificity: Hydroxyl-deuterated (Ethanol-d) CAS Registry Number: 37421-08-2

(d1 form) | Parent CAS: 111-90-0

Executive Summary & Application Context
2-(2-Ethoxyethoxy)ethanol-d (also known as Diethylene glycol monoethyl ether-d1) is a

specialized isotopologue used primarily as an internal standard in NMR spectroscopy and

Mass Spectrometry (MS) for the quantification of glycol ethers in pharmaceutical formulations

and biological matrices.

Unlike its protonated parent (Transcutol®), which is a common solubilizer in drug development,

the deuterated form serves as a molecular tracer. Its utility relies entirely on isotopic purity.

Therefore, this guide prioritizes isotopic integrity preservation alongside standard safety

protocols. The primary technical risk is not acute toxicity, but H-D exchange (proton-deuterium
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exchange) upon exposure to atmospheric moisture, which renders the analytical standard

useless.

Chemical Identity & Properties
Property Specification

Chemical Name 2-(2-Ethoxyethoxy)ethan(ol-d)

Synonyms
Diethylene glycol monoethyl ether-d1; Carbitol-

d1

Molecular Formula C₆H₁₃DO₃

Molecular Weight
~135.18 g/mol (vs. 134.17 g/mol for non-

deuterated)

Isotopic Purity Typically ≥ 98 atom % D

Appearance Clear, colorless liquid

Solubility
Miscible with water (H-D exchange risk),

ethanol, ether

Hygroscopicity High (Critical Handling Parameter)

Hazard Identification (GHS Classification)
Based on the toxicological profile of the parent compound (CAS 111-90-0), as isotopic

substitution generally does not alter acute toxicity classifications.

GHS Label Elements[7][8][9]
Signal Word:WARNING

Hazard Statements:

H227: Combustible liquid.[1][2][3]

H319: Causes serious eye irritation (Category 2A).

H316: Causes mild skin irritation.[1][2]
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Precautionary Statements
P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do.[5] Continue rinsing.[5][6][2][3]

Advanced Handling Protocol: Preserving Isotopic
Integrity
Core Directive: The hydroxyl deuterium (-OD) is labile. Exposure to ambient humidity results in

rapid exchange with atmospheric H₂O, converting the expensive reagent back to the

protonated form (-OH).

Storage & Aliquoting Workflow
Objective: Maintain >98% D enrichment during storage and sample preparation.

Receipt of Material
(Sealed Ampoule)

Long-term Storage
(< 25°C, Desiccator)

 Inspect Seal

Opening Procedure Equilibrate to RT

Environment:
N2/Ar Glove Box OR

Schlenk Line (Inert Gas)

 Mandatory Aliquot into
Single-Use Vials

 Syringe Transfer

Seal under Inert Gas
(Parafilm/Septum)

 Minimize Headspace

Immediate Use
(NMR/MS Prep)

 Dissolve Analyte

 Return Excess

Click to download full resolution via product page

Figure 1: Critical workflow for handling labile deuterated solvents to prevent isotopic dilution via

atmospheric moisture.

Experimental Best Practices
Inert Atmosphere: Always handle open containers under a blanket of dry Nitrogen (N₂) or

Argon (Ar).
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Glassware Preparation: All glassware (NMR tubes, vials) must be oven-dried (>120°C for 2

hours) and cooled in a desiccator to remove adsorbed surface moisture.

Septum Technique: If storing in a septum-capped vial, use a gas-tight syringe for withdrawal.

Do not open the cap.

Toxicological & Metabolic Profile
While the deuterated form is used in micro-quantities, understanding the biological fate of the

parent scaffold is crucial for drug development applications (e.g., if used as a vehicle or tracer

in ADME studies).

Metabolism (Parent Scaffold)
The parent compound, Diethylene glycol monoethyl ether (DEGEE), undergoes oxidation.

Primary Pathway: Oxidation of the free alcohol group to 2-(2-ethoxyethoxy)acetic acid.

Isotope Effect: For 2-(2-Ethoxyethoxy)ethanol-d (hydroxyl-d), the deuterium is on the oxygen.

This D is rapidly exchanged with body water (H₂O) before enzymatic metabolism occurs.

Therefore, no kinetic isotope effect (KIE) is expected on the metabolic rate. The D is lost to

the solvent pool immediately.

(Note: If the D were on the carbon skeleton, it would slow metabolism. For the -OD form, treat it

pharmacokinetically identical to the non-deuterated parent.)
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Figure 2: Biological fate of the hydroxyl-deuterated compound. Note the rapid loss of the

deuterium label to the aqueous environment prior to enzymatic oxidation.

Emergency Procedures
Scenario Protocol

Eye Contact

Priority. Flush with water for 15 minutes. Lifting

eyelids is crucial. Seek medical attention if

irritation persists.

Skin Contact
Wash with soap and water.[2][3][7] Remove

contaminated clothing.[1][6][4][2]

Inhalation

Move to fresh air.[5][1][6][4][2][3] If breathing is

difficult, give oxygen.[3] (Low volatility makes

this rare at RT).

Fire

Combustible. Use dry chemical, CO₂, water

spray, or alcohol-resistant foam. Cool containers

with water spray.

Spill

Absorb with inert material (vermiculite, sand).

Do not use combustible materials like sawdust.

Ventilate area.[6][4][2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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